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Compound of Interest

Tetramethylammonium acetate
Compound Name:
hydrate

cat. No.: B3320825

An In-depth Technical Guide to
Tetramethylammonium Acetate Hydrate

This technical guide provides a comprehensive overview of tetramethylammonium acetate
hydrate, a quaternary ammonium salt with diverse applications in research and development.
The document is intended for researchers, scientists, and drug development professionals,
offering detailed information on its chemical properties, synthesis, and key applications.

Core Chemical and Physical Properties

Tetramethylammonium acetate hydrate is a biochemical reagent utilized in various life
science and chemical research fields. It is the hydrated form of tetramethylammonium acetate.
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Property Value Reference
CAS Number 1266615-86-4 [11[2]
Molecular Formula C6H17NO3 [1][2]
Molecular Weight 151.20 g/mol [1]
Appearance White Solid [3]
Highly soluble in water and
- polar organic solvents like
Solubility [4]

methanol and ethanol. Limited

solubility in non-polar solvents.

For the anhydrous form, tetramethylammonium acetate, the following properties are reported:

Property Value Reference
CAS Number 10581-12-1 [5]
Molecular Formula C6H15N0O2 [5]
Molecular Weight 133.19 g/mol [5]

Melting Point

184 °C (decomposes)

[5]

Density

1.000 g/cm3 at 20°C

[5]

Synthesis and Experimental Protocols

A general protocol for the synthesis of the anhydrous form, tetramethylammonium acetate, from

tetramethylammonium hydroxide and glacial acetic acid has been documented.[3][5]

Experimental Protocol: Synthesis of

Tetramethylammonium Acetate

Materials:

o Glacial acetic acid (4.11 mmol, 247 mg)
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o Tetramethylammonium hydroxide (25% wt. solution in methanol, 4.11 mmol, 1.50 g)
e Methanol (10 mL)
o Ether

Procedure:

Dissolve glacial acetic acid and tetramethylammonium hydroxide in methanol.
 Stir the reaction mixture at 40°C for 4 hours.
e Upon completion, filter the solution.

» Remove the solvent using a rotary evaporator, which will result in a viscous oil that gradually
solidifies.

e Remove residual solvent under high vacuum to yield a white solid.
e Wash the solid with ether and dry under vacuum.

This procedure has been reported to yield 480 mg of white solid tetramethylammonium
acetate, representing an 87.6% yield.[3]
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Synthesis Workflow of Tetramethylammonium Acetate
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Caption: Synthesis workflow for tetramethylammonium acetate.
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Applications in Research and Development

Tetramethylammonium acetate and its hydrate are versatile compounds with a range of
applications in scientific research.

Organic Synthesis

A primary application of tetramethylammonium acetate is as a phase transfer catalyst in
organic synthesis.[6] It facilitates the transfer of reactants between immiscible phases, such as
agueous and organic layers, by forming stable ion pairs.[6] This is particularly useful in
reactions involving charged or polar reagents.[6] It is also used as an intermediate in the
synthesis of pharmaceuticals, agrochemicals, and dyestuffs.[5]

Role as a Phase Transfer Catalyst
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Caption: Function as a phase transfer catalyst.

Biochemical and Pharmaceutical Applications

Tetramethylammonium acetate hydrate is described as a biochemical reagent for life
science research.[1][2][7] In pharmaceutical development, it can be used to enhance the
solubility and bioavailability of certain active pharmaceutical ingredients.[8] It has also been
noted for its use in hydrophilic interaction chromatography for the separation of fatty acids and
phenolic acids and its potential in breaking down mucus in chronic bronchitis treatment.[9]
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Electrochemistry and Material Science

In the field of electrochemistry, this compound serves as a supporting electrolyte, improving the
conductivity of solutions.[8] In material science, it is utilized in the development of ionic liquids
and polymer composites.[8]

Safety and Handling

Tetramethylammonium acetate is associated with the following hazard statements: H315
(Causes skin irritation) and H319 (Causes serious eye irritation). Appropriate personal
protective equipment, including gloves, eye protection, and a dust mask, should be used when
handling the solid form. For the 50% solution in water, it is also classified as causing skin and
eye irritation. It should be stored below +30°C.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3320825#tetramethylammonium-acetate-hydrate-
cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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